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Bromomethylbenzenesulfonamide

Cat. No.: B1287725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-

(bromomethyl)benzenesulfonamide (CAS No: 220798-52-7), a key chemical intermediate in the

synthesis of various biologically active compounds. This document consolidates available

physicochemical data, outlines a detailed representative synthesis protocol, and explores the

established roles of the benzenesulfonamide scaffold in medicinal chemistry. The guide is

intended to serve as a foundational resource for researchers utilizing this versatile reagent in

the development of novel therapeutics and functional materials.

Chemical Identity and Properties
3-(Bromomethyl)benzenesulfonamide is an organic compound featuring a benzenesulfonamide

core functionalized with a reactive bromomethyl group at the meta position. This benzylic

bromide moiety makes the compound an excellent electrophile for alkylation reactions,

rendering it a valuable building block in organic synthesis.

IUPAC Name: 3-(bromomethyl)benzenesulfonamide[1]

CAS Number: 220798-52-7[1][2][3]
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Table 1: Physicochemical and Spectroscopic Data

Property Value Source(s)

Molecular Formula C₇H₈BrNO₂S [2]

Molecular Weight 250.11 g/mol [2]

Appearance Solid (predicted) -

Melting Point Data not available [2]

Boiling Point Data not available [2]

Purity
Commercially available at

≥95% or ≥97%
[1][2]

Storage
Store in a dry, inert

atmosphere at 2-8°C
[3]

InChI Key
HWNIOOLFFGHZMF-

UHFFFAOYSA-N
[1]

SMILES
O=S(C1=CC=CC(CBr)=C1)

(N)=O
[3]

Note: Experimental data for melting point, boiling point, and detailed spectra are not widely

reported in publicly available literature. The data presented is based on information from

chemical suppliers and computational databases.

Synthesis and Reaction Mechanisms
The primary route for the synthesis of 3-(bromomethyl)benzenesulfonamide is the radical

bromination of the methyl group of 3-methylbenzenesulfonamide. This reaction is typically

initiated by light or a radical initiator and uses a brominating agent like N-bromosuccinimide

(NBS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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